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Compound of Interest

Compound Name: 2,6-Dimethyl-2-octyl propionate

CAS No.: 99886-27-8

Cat. No.: B12067006

Get Quote

In the realms of chemical research, materials science, and drug development, a thorough

understanding of a compound's fundamental physicochemical properties is paramount. These

parameters serve as the bedrock for quality control, purity assessment, and the prediction of a

substance's behavior in various formulations and applications. For a molecule such as 2,6-
Dimethyl-2-octyl propionate (CAS No. 99886-27-8), an ester with potential applications as a

fragrance ingredient or solvent, its refractive index and density are critical identifiers.[1] These

intrinsic properties are sensitive to molecular structure and purity, making their precise

measurement indispensable for verifying identity and ensuring batch-to-batch consistency.

This technical guide provides an in-depth exploration of the refractive index and density of 2,6-
Dimethyl-2-octyl propionate. It is designed for researchers, scientists, and formulation

experts, offering not only the established physical constants but also the rigorous, self-

validating experimental protocols required to measure them accurately. The causality behind

each experimental step is explained to provide a framework for generating reliable and

reproducible data.

Core Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12067006#bc-rfq
https://www.benchchem.com/product/b12067006/docs?utm_src=pdf-body#introduction-the-foundational-importance-of-physicochemical-properties
https://www.benchchem.com/product/b12067006/docs?utm_src=pdf-body#introduction-the-foundational-importance-of-physicochemical-properties
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b12067006/docs?utm_src=pdf-body#introduction-the-foundational-importance-of-physicochemical-properties
https://www.benchchem.com/product/b12067006/docs?utm_src=pdf-body#introduction-the-foundational-importance-of-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12067006?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The essential physical properties of 2,6-Dimethyl-2-octyl propionate are summarized below.

These values serve as a benchmark for experimental verification.

Property Value Units Source(s)

Molecular Formula C₁₃H₂₆O₂ - [1][2]

Molecular Weight 214.34 g/mol [1]

CAS Number 99886-27-8 - [1][2]

Density 0.867 g/cm³ [1][2]

Refractive Index (n) 1.431 - [1][2]

Part 1: Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light propagates

through a material. It is a fundamental physical property that is dependent on the temperature

and the wavelength of light used for measurement. For organic liquids like 2,6-Dimethyl-2-
octyl propionate, it is a rapid and powerful tool for identity and purity confirmation.

Governing Principle: Snell's Law
The measurement of refractive index is governed by Snell's Law, which relates the angle of

incidence (θ₁) and the angle of refraction (θ₂) of a light beam passing through the interface

between two media with different refractive indices (n₁ and n₂): n₁ sin(θ₁) = n₂ sin(θ₂)

An Abbe refractometer is the standard instrument for this measurement, utilizing this principle

to determine the refractive index of a liquid sample by measuring the critical angle at which light

is totally internally reflected.

Experimental Protocol: Measurement using an Abbe
Refractometer
This protocol ensures a self-validating measurement through systematic calibration and

temperature control.
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Abbe Refractometer

Temperature-controlled water bath

2,6-Dimethyl-2-octyl propionate sample

Calibration standard (e.g., distilled water, n = 1.3330 at 20°C)

Lint-free lens paper

Acetone or ethanol for cleaning

Step-by-Step Methodology:

System Preparation & Calibration:

Connect the refractometer's prisms to a water bath set to a standard temperature (e.g.,

20°C or 25°C). Allow the system to equilibrate for at least 15 minutes. The choice of

temperature is critical as the refractive index is highly temperature-dependent.

Clean the surfaces of the illuminating and refracting prisms with a soft, lint-free tissue

moistened with acetone or ethanol. Allow the solvent to evaporate completely.

Calibrate the instrument by applying a few drops of distilled water to the prism. Close the

prisms and adjust the instrument to bring the dividing line between the light and dark fields

into sharp focus on the crosshairs. The reading should match the known refractive index of

water at the measurement temperature. Adjust the instrument if necessary. This step

validates the instrument's performance before measuring the sample.

Sample Measurement:

After re-cleaning and drying the prisms, apply 2-3 drops of the 2,6-Dimethyl-2-octyl
propionate sample onto the surface of the lower prism.

Close the prism assembly securely. This ensures a thin, uniform film of the liquid is

formed.

Allow 1-2 minutes for the sample to reach thermal equilibrium with the prisms.
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Looking through the eyepiece, turn the adjustment knob until the boundary line between

the light and dark regions is visible.

Sharpen the boundary line by adjusting the chromatic dispersion compensator.

Precisely align the sharp boundary line with the center of the crosshairs.

Read the refractive index value from the instrument's scale.

Data Validation & Reporting:

Perform the measurement in triplicate to ensure reproducibility.

Clean the prisms thoroughly between each replicate.

Report the average refractive index along with the measurement temperature (e.g., n =

1.431 at 20°C).
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1. Preparation & Calibration 2. Sample Measurement 3. Validation & Reporting

Set & Equilibrate
Temperature (20°C) Clean Prisms Calibrate with

Distilled Water Apply Sample to PrismSystem Validated Thermal Equilibration Align & Read Value Clean Prisms

Single Measurement
Complete Repeat Measurement (n=3) Report Avg. Value & Temp

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12067006?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Pycnometer Calibration (Volume Determination)

2. Sample Measurement

3. Calculation & Reporting

Weigh Clean, Dry
Pycnometer (m₁)

Fill with Distilled Water

Equilibrate at Temp (T)

Weigh Pycnometer
+ Water (m₂)

Clean & Dry Pycnometer

Volume Calibrated

Fill with Sample

Equilibrate at Temp (T)

Weigh Pycnometer
+ Sample (m₃)

Find ρ_water at T

All Masses Recorded

Calculate ρ_sample =
((m₃-m₁)/(m₂-m₁)) * ρ_water

Report Avg. Density & Temp

Click to download full resolution via product page

Caption: Workflow for Density Determination via Pycnometry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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